Cas no 575469-40-8 (<br>1-(3,4-Dichlorophenyl)-2-((5-(pyridin-4-yl)-4-(p-tolyl)-4H-1,2,4-triazol-3- yl)thio)ethanone)

• Product Name: <br>1-(3,4-Dichlorophenyl)-2-((5-(pyridin-4-yl)-4-(p-tolyl)-4H-1,2,4-triazol-3- yl)thio)ethanone
• CAS No: 575469-40-8
• MF: C₂₂H₁₆Cl₂N₄OS
• MW: 455.359641075134
• CID: 3051890
• PubChem ID: 1985327
• Update Time: 2025-04-21

<br>1-(3,4-Dichlorophenyl)-2-((5-(pyridin-4-yl)-4-(p-tolyl)-4H-1,2,4-triazol-3- yl)thio)ethanone Chemical and Physical Properties

Names and Identifiers

• <br>1-(3,4-Dichlorophenyl)-2-((5-(pyridin-4-yl)-4-(p-tolyl)-4H-1,2,4-triazol-3- yl)thio)ethanone
• 1-(3,4-dichlorophenyl)-2-{[4-(4-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone
• STL341282
• 1-(3,4-dichlorophenyl)-2-{[4-(4-methylphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethanone
• 575469-40-8
• AKOS022129854
• 1-(3,4-Dichlorophenyl)-2-((4-(4-methylphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-YL)sulfanyl)ethanone
• SALOR-INT L416932-1EA
• 638-424-9
• 1-(3,4-Dichlorophenyl)-2-((5-(pyridin-4-yl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)ethanone

• Inchi： 1S/C22H16Cl2N4OS/c1-14-2-5-17(6-3-14)28-21(15-8-10-25-11-9-15)26-27-22(28)30-13-20(29)16-4-7-18(23)19(24)12-16/h2-12H,13H2,1H3
• InChI Key： GTXQBUDMPFSVMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CSC1=NN=C(C2C=CN=CC=2)N1C1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 454.0421877Da
• Monoisotopic Mass: 454.0421877Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 86Ų